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An In-depth Technical Guide to Vanillic Acid Glucoside

Introduction
Vanillic acid glucoside, also known as vanillic acid 4-β-D-glucoside, is a phenolic compound

and a hydrolyzable tannin.[1][2] It is the glucoside of vanillic acid, which is an oxidized form of

vanillin.[3] This compound is found in a variety of natural sources, including the fruits of

Capsicum annuum, the leaves of Salvia rosmarinus (rosemary), and plants such as Crataegus

sp. and Punica granatum.[1][2][4][5] Vanillic acid glucoside is noted for its potential biological

activities, including antioxidant and anti-inflammatory properties, and is a subject of research

for its applications in drug development and food science.[3][6][7] This document provides a

comprehensive overview of its physical and chemical properties, experimental protocols for its

study, and its role in relevant biological pathways.

Physical and Chemical Properties
Vanillic acid glucoside is a white to light yellow crystalline powder.[8] Its properties are

summarized in the tables below.
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Property Value Source(s)

IUPAC Name

3-methoxy-4-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxybenzoic acid

[4][9]

Synonyms

Vanillic acid 4-β-D-glucoside,

4-Hydroxy-3-methoxybenzoic

acid 4-β-D-glucoside, Vanillic

acid 4-β-D-glucopyranoside

[5][9][10][11]

CAS Number 32142-31-7 [4][5][10][11]

Molecular Formula C₁₄H₁₈O₉ [4][5][6][10]

Molecular Weight 330.29 g/mol [1][4][5][10][11]

Appearance White to light yellow powder [8]

Melting Point 168-172 °C [8]

pKa (Predicted) Weakly acidic [12]

logP (Predicted) -0.97 to -1.5 [4][12]

Solubility
Solvent Solubility Source(s)

Water Soluble (11.6 g/L predicted) [6][9][12]

DMSO Soluble (20 mg/ml) [2][6][9][13]

Methanol Soluble [9]

DMF Soluble (10 mg/ml) [2][6]

PBS (pH 7.2) 10 mg/ml [2]

Spectroscopic Data
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Technique Data Source(s)

LC-MS (ESI-MS)
Precursor Type: [M+Na]⁺,

Precursor m/z: 353.084
[4]

UV-Vis (λmax) 247, 288 nm [2]

¹H-NMR, ¹³C-NMR
Data available and used for

identity confirmation
[6][9]

Experimental Protocols
Biosynthesis of Vanillin-β-D-Glucoside
The biotechnological production of vanillic acid glucoside and its precursor, vanillin

glucoside, can be achieved via fermentation using engineered microorganisms like

Saccharomyces cerevisiae or Acinetobacter baylyi ADP1.[14][15][16] The pathway typically

starts from a precursor like ferulic acid or protocatechuate.

Methodology:

Precursor Conversion: Ferulic acid is converted to vanillin. This step is often achieved

through the action of microorganisms like Streptomyces setonii.[17]

Enzymatic Steps: The synthesis pathway from protocatechuate involves three key

heterologous enzymes:[15]

Catechol O-methyltransferase (COMT): Catalyzes the conversion of protocatechuate to

vanillate.

Carboxylic Acid Reductase (CAR): Reduces vanillate to vanillin.

UDP-glycosyltransferase (UGT): Glycosylates vanillin to form vanillin-β-D-glucoside.[14]

[15]

Cultivation: The engineered host is cultivated in a suitable fermentation medium containing a

carbon source (e.g., glucose). The precursor (e.g., ferulic acid) is added to the culture.[16]

[17]
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Extraction: After fermentation, the broth is filtered, and the product is extracted using a

suitable solvent.[17]

Biosynthesis Pathway Key Enzymes
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Biosynthesis of Vanillin-β-D-Glucoside.

Isolation and Purification from Natural Sources
Vanillic acid glucoside can be isolated from plant extracts. A general protocol involves

extraction followed by chromatographic purification.

Methodology:

Extraction: Plant material (e.g., vanilla pods) is subjected to extraction using a suitable

solvent system. Natural deep eutectic solvents (NADES) have been explored as green

alternatives to conventional solvents.[18]
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Liquid-Liquid Extraction (for precursor vanillin): A crude extract can be purified by adjusting

the pH. The solution is made alkaline (pH > 8) and extracted with a non-polar solvent to

remove impurities. The aqueous phase, containing the phenolate form of the compound, is

retained.[17][19]

Precipitation: The pH of the aqueous phase is lowered (pH 4-7) to precipitate the purified

compound.[17][19]

Adsorption Chromatography: For final purification, a non-polar resin (e.g., SP700) is used.

[18]

The crude extract is loaded onto the column.

The column is washed to remove impurities.

The purified vanillic acid glucoside is eluted using a solvent like ethanol, with the pH of

the feed solution optimized (e.g., pH 4.0) for highest purity.[18]

Plant Material

Solvent Extraction
(e.g., NADES)

Crude Extract

Adsorption Chromatography
(e.g., SP700 Resin)

Purified Vanillic
Acid Glucoside
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Workflow for Isolation and Purification.

Characterization
The identity and purity of vanillic acid glucoside are confirmed using standard analytical

techniques.

Methodology:

High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the

compound. A purity of ≥95% is common for commercial standards.[6][13]

Mass Spectrometry (MS): Confirms the molecular weight and elemental formula. ESI-MS is

commonly used to identify the molecular ion peak.[6][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to elucidate

the chemical structure, confirming the connectivity of the vanillic acid and glucose moieties.

[6][9]

Biological Activity and Signaling Pathways
While research on vanillic acid glucoside is ongoing, the biological activities are often inferred

from its aglycone, vanillic acid. Vanillic acid exhibits a range of pharmacological effects,

including antioxidant, anti-inflammatory, and hepatoprotective activities.[3][7] It is suggested

that these effects are mediated through the modulation of key cellular signaling pathways.

Akt/eNOS Signaling Pathway
Vanillic acid, a metabolite of cyanidin-3-glucoside, has been shown to improve nitric oxide (NO)

bioavailability in endothelial cells under inflammatory stress (e.g., induced by TNF-α).[20] This

protective effect is mediated by the activation of the Akt-eNOS signaling pathway.

Mechanism:

Inflammatory stimulus (TNF-α) induces oxidative stress in endothelial cells.
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Vanillic acid upregulates the expression and activation (phosphorylation) of Akt (Protein

Kinase B).

Activated Akt then phosphorylates and activates endothelial nitric oxide synthase (eNOS).

Activated eNOS increases the production of nitric oxide (NO), a key molecule in maintaining

vascular homeostasis.[20]
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Vanillic Acid and the Akt-eNOS Pathway.

AMPK Signaling Pathway
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Vanillic acid has shown promise in models of metabolic syndrome by activating the AMP-

activated protein kinase (AMPK) signaling pathway.[7] Activation of AMPK is crucial for

regulating cellular energy homeostasis.

Mechanism:

Vanillic acid activates AMPK.

AMPK activation leads to downstream effects such as:

Inhibition of adipogenesis (fat cell formation) by downregulating markers like PPARγ.

Reduction of lipid accumulation in the liver.

Promotion of mitochondrial synthesis and thermogenesis in adipose tissues.

These effects collectively contribute to improved glucose tolerance, reduced body weight,

and decreased insulin resistance.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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